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Compound of Interest

Compound Name: Urolithin M5

Cat. No.: B15565226

Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a culture of safety. Proper handling and disposal of research

chemicals like Urolithin M5 are paramount to protecting laboratory personnel and the

environment. This guide provides a comprehensive, step-by-step operational plan for the safe

disposal of Urolithin M5, ensuring compliance with general laboratory safety standards.

Urolithin M5, a microbial metabolite of ellagitannins, is utilized in various research

applications, including studies on its potential antiviral properties.[1][2] While it is not classified

as an acutely toxic substance, it is designated as a hazardous compound requiring careful

handling.

Hazard Identification and Classification
Before handling, it is crucial to be aware of the specific hazards associated with Urolithin M5.

The compound is classified under the Globally Harmonized System (GHS) with the following

hazards.
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Hazard Class GHS Code Description Pictogram

Skin Irritation H315 Causes skin irritation
GHS07 (Exclamation

Mark)

Eye Irritation H319
Causes serious eye

irritation

GHS07 (Exclamation

Mark)

Respiratory Irritation H335
May cause respiratory

irritation

GHS07 (Exclamation

Mark)

This data is based on available Safety Data Sheets (SDS) for Urolithin M5 and similar

compounds like Urolithin A and B.[3][4]

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by your supplier and adhere to the protocols of your institution's

Environmental Health and Safety (EHS) department. Disposal regulations may vary based on

federal, state, and local laws.[5][6]

Step-by-Step Disposal Protocol
The disposal of Urolithin M5 waste must follow a structured procedure that ensures safety

from the point of generation to final removal by trained professionals. This process is governed

by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[7][8]

Step 1: Personal Protective Equipment (PPE)
Before handling Urolithin M5 in any form (pure solid, in solution, or as contaminated waste),

personnel must be equipped with the appropriate PPE to mitigate exposure risks.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin and Body Protection: A standard laboratory coat is required. Ensure exposed skin is

covered.
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Respiratory Protection: If handling the powder outside of a fume hood or generating

aerosols, use an appropriate dust mask or respirator.

Step 2: Waste Segregation
Proper segregation at the point of generation is critical to prevent dangerous chemical

reactions and to ensure compliant disposal.[9][10] Do not mix incompatible waste streams.

Solid Waste:

Unused or expired Urolithin M5 powder.

Contaminated materials such as weighing paper, pipette tips, gloves, and bench paper.

Liquid Waste:

Solutions containing Urolithin M5 (e.g., dissolved in DMSO, methanol, or aqueous

solutions).

Note: Halogenated and non-halogenated solvent wastes should typically be collected

separately.[10] Consult your EHS guidelines.

Sharps Waste:

Contaminated needles, syringes, or glass Pasteur pipettes must be disposed of in a

designated sharps container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15565226/docs?utm_src=pdf-body#navigating-the-disposal-of-urolithin-m5-a-procedural-guide
https://www.benchchem.com/product/b15565226/docs?utm_src=pdf-body#navigating-the-disposal-of-urolithin-m5-a-procedural-guide
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Step 1: Don
Appropriate PPE

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Collect in
Compatible, Labeled Container

Step 4: Store in
Satellite Accumulation Area (SAA)

Step 5: Arrange Pickup
via EHS Department

Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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